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Compound of Interest

Compound Name: 3,3-Dimethyl-1-Butyne

Cat. No.: B043207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the specifications,

applications, and handling of 3,3-Dimethyl-1-Butyne, a key building block in organic synthesis,

available from Thermo Scientific Chemicals.

Core Specifications
3,3-Dimethyl-1-Butyne, also known as tert-Butylacetylene, is a terminal alkyne widely utilized

in pharmaceutical and materials science research.[1] Its properties make it a valuable reagent

for introducing the sterically demanding tert-butyl group in various molecular architectures.

Chemical and Physical Properties
The fundamental properties of 3,3-Dimethyl-1-Butyne are summarized in the table below,

compiled from various sources.
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Property Value

CAS Number 917-92-0

Molecular Formula C₆H₁₀

Molecular Weight 82.14 g/mol [2][3]

Appearance Clear, colorless liquid[1][4]

Purity (Typical) ≥97.5% (GC)[4][5]

Boiling Point 37-38 °C[1][6][7]

Melting Point -78 °C[1][6][7]

Density 0.667 g/mL at 25 °C[6][7]

Refractive Index (n20/D) 1.3730 - 1.3750[4][7]

Solubility
Miscible with chloroform, benzene, and toluene.

Immiscible with water.[1][6][8]

Storage Temperature 2-8 °C[1][7]

Safety and Handling
3,3-Dimethyl-1-Butyne is a highly flammable liquid and vapor and requires careful handling in

a well-ventilated area, away from ignition sources.[1][7] It may cause skin, eye, and respiratory

irritation.[6] Always consult the Safety Data Sheet (SDS) provided by Thermo Scientific

Chemicals for complete safety information.

Key Applications and Experimental Protocols
The primary application of 3,3-Dimethyl-1-Butyne in the pharmaceutical industry is as a

crucial intermediate in the synthesis of the antifungal drug Terbinafine.[1][8] It is also used in

the preparation of other organic compounds, such as 2,2,7,7-tetramethyl-octa-3,5-diyne and in

hydroboration reactions.[6][8]

Synthesis of Terbinafine Intermediate
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The synthesis of a key precursor for Terbinafine involves the reaction of 3,3-Dimethyl-1-
Butyne with acrolein or a related electrophile. The following is a representative, multi-step

protocol synthesized from patent literature.

Disclaimer: This protocol is for informational purposes only and should be adapted and

optimized by qualified personnel in a laboratory setting.

Objective: To synthesize 6,6-dimethyl-1-hepten-4-yn-3-ol, a precursor to Terbinafine.

Materials:

3,3-Dimethyl-1-Butyne (Thermo Scientific Chemicals)

n-Butyl lithium in hexane

Acrolein

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (for quenching)

Organic solvent for extraction (e.g., diethyl ether)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Lithiation of 3,3-Dimethyl-1-Butyne:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3,3-Dimethyl-1-Butyne in anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Slowly add an equimolar amount of n-butyl lithium in hexane to the stirred solution.
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Allow the reaction to stir for 30-60 minutes at 0 °C to ensure complete formation of the

lithium acetylide.

Reaction with Acrolein:

In a separate flask, prepare a solution of acrolein in anhydrous THF.

Cool the lithium acetylide solution to -78 °C (dry ice/acetone bath).

Slowly add the acrolein solution to the lithium acetylide suspension.

Monitor the reaction by thin-layer chromatography (TLC).

Once the reaction is complete, quench by slowly adding a saturated aqueous solution of

ammonium chloride or dilute hydrochloric acid.

Work-up and Purification:

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic

solvent (e.g., diethyl ether).

Combine the organic extracts and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The crude product, 6,6-dimethyl-1-hepten-4-yn-3-ol, can be purified by vacuum distillation.

Generalized Hydroboration-Oxidation Protocol
3,3-Dimethyl-1-Butyne can undergo hydroboration-oxidation to yield an aldehyde. The

following is a generalized protocol.

Objective: To synthesize 3,3-dimethylbutanal via hydroboration-oxidation of 3,3-Dimethyl-1-
Butyne.
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Materials:

3,3-Dimethyl-1-Butyne (Thermo Scientific Chemicals)

A sterically hindered borane reagent (e.g., disiamylborane or 9-BBN) to prevent double

addition.

Tetrahydrofuran (THF), anhydrous

Sodium hydroxide solution (e.g., 3M)

Hydrogen peroxide (30% solution)

Procedure:

Hydroboration:

In a flame-dried flask under an inert atmosphere, dissolve 3,3-Dimethyl-1-Butyne in

anhydrous THF.

Cool the solution to 0 °C.

Slowly add a solution of the borane reagent in THF.

Allow the reaction to warm to room temperature and stir for several hours.

Oxidation:

Cool the reaction mixture back to 0 °C.

Carefully and sequentially add the sodium hydroxide solution followed by the slow,

dropwise addition of hydrogen peroxide. Caution: This reaction is exothermic.

Stir the mixture at room temperature for a few hours.

Work-up and Purification:

Extract the product with an appropriate organic solvent.
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Wash the combined organic layers with water and brine.

Dry the organic layer and remove the solvent under reduced pressure.

The resulting aldehyde can be purified by distillation.

Visualizing Workflows and Pathways
Synthesis of Terbinafine Precursor
The following diagram illustrates the key steps in the synthesis of the Terbinafine precursor

from 3,3-Dimethyl-1-Butyne.
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Caption: Synthetic pathway for a Terbinafine precursor.

General Experimental Workflow
This diagram outlines a general workflow for handling and using a flammable liquid reagent like

3,3-Dimethyl-1-Butyne in a research setting.
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Caption: General workflow for handling 3,3-Dimethyl-1-Butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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